Cas no 1804046-73-8 (Methyl 4-fluoro-6-(trifluoromethyl)nicotinate)

• Product Name: Methyl 4-fluoro-6-(trifluoromethyl)nicotinate
• CAS No: 1804046-73-8
• MF: C₈H₅F₄NO₂
• MW: 223.1244161129
• CID: 4802169
• Update Time: 2023-08-17

Methyl 4-fluoro-6-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-6-(trifluoromethyl)nicotinate

• Inchi： 1S/C8H5F4NO2/c1-15-7(14)4-3-13-6(2-5(4)9)8(10,11)12/h2-3H,1H3
• InChI Key： NVPUVUJFIYZXNH-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=NC=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2